Cas no 6966-34-3 (Octanoic acid,3-hydroxy-3-methyl-)
6966-34-3 structure
Product Name:Octanoic acid,3-hydroxy-3-methyl-
Octanoic acid,3-hydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid,3-hydroxy-3-methyl-
- 3-hydroxy-3-methyloctanoic acid
- 3-hydroxy-3-methyl-octanoic acid
- 3-Hydroxy-3-methyl-octansaeure
- 3-Methyl-3-hydroxy-n-heptansaeure
- AC1L5FDZ
- AC1Q5VDE
- AG-K-95395
- AR-1F3612
- CTK5D0809
- NSC18772
- 6966-34-3
- SCHEMBL380756
- NSC-18772
- DTXSID30280813
- AKOS017532215
-
- Inchi: 1S/C9H18O3/c1-3-4-5-6-9(2,12)7-8(10)11/h12H,3-7H2,1-2H3,(H,10,11)
- InChI Key: VHOZGIBKJJMDLO-UHFFFAOYSA-N
- SMILES: OC(C)(CC(=O)O)CCCCC
Computed Properties
- Exact Mass: 174.12564
- Monoisotopic Mass: 174.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
- LogP: 1.79240
Octanoic acid,3-hydroxy-3-methyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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